Dexmedetomidine hydrochloride
Dexmedetomidine hydrochloride
Dexmedetomidine Hydrochloride is the hydrochloride salt form of dexmedetomidine, an imidazole derivate and active d-isomer of medetomidine with analgesic, anxiolytic and sedative activities. Dexmedetomidine selectively binds to and activates presynaptic alpha-2 adrenoceptors located in the brain, thereby inhibiting the release of norepinephrine from synaptic vesicles. This leads to an inhibition of postsynaptic activation of adrenoceptors, which inhibits sympathetic activity, thereby leading to analgesia, sedation and anxiolysis.
Dexmedetomidine hydrochloride is a medetomidine hydrochloride. It has a role as a sedative. It contains a dexmedetomidine. It is an enantiomer of a levomedetomidine hydrochloride.
A imidazole derivative that is an agonist of ADRENERGIC ALPHA-2 RECEPTORS. It is closely-related to MEDETOMIDINE, which is the racemic form of this compound.
Dexmedetomidine hydrochloride is a medetomidine hydrochloride. It has a role as a sedative. It contains a dexmedetomidine. It is an enantiomer of a levomedetomidine hydrochloride.
A imidazole derivative that is an agonist of ADRENERGIC ALPHA-2 RECEPTORS. It is closely-related to MEDETOMIDINE, which is the racemic form of this compound.
Brand Name:
Vulcanchem
CAS No.:
145108-58-3
VCID:
VC0195854
InChI:
InChI=1S/C13H16N2.ClH/c1-9-5-4-6-12(10(9)2)11(3)13-7-14-8-15-13;/h4-8,11H,1-3H3,(H,14,15);1H/t11-;/m0./s1
SMILES:
Molecular Formula:
C13H16N2 · HCl
Molecular Weight:
236.74 g/mol
Dexmedetomidine hydrochloride
CAS No.: 145108-58-3
Impurities
VCID: VC0195854
Molecular Formula: C13H16N2 · HCl
Molecular Weight: 236.74 g/mol
Purity: > 95%
| CAS No. | 145108-58-3 |
|---|---|
| Product Name | Dexmedetomidine hydrochloride |
| Molecular Formula | C13H16N2 · HCl |
| Molecular Weight | 236.74 g/mol |
| IUPAC Name | 5-[(1S)-1-(2,3-dimethylphenyl)ethyl]-1H-imidazole;hydrochloride |
| Standard InChI | InChI=1S/C13H16N2.ClH/c1-9-5-4-6-12(10(9)2)11(3)13-7-14-8-15-13;/h4-8,11H,1-3H3,(H,14,15);1H/t11-;/m0./s1 |
| Standard InChIKey | VPNGEIHDPSLNMU-MERQFXBCSA-N |
| Isomeric SMILES | CC1=C(C(=CC=C1)[C@H](C)C2=CN=CN2)C.Cl |
| Canonical SMILES | CC1=C(C(=CC=C1)C(C)C2=CN=CN2)C.Cl |
| Appearance | A white to off-white solid |
| Description | Dexmedetomidine Hydrochloride is the hydrochloride salt form of dexmedetomidine, an imidazole derivate and active d-isomer of medetomidine with analgesic, anxiolytic and sedative activities. Dexmedetomidine selectively binds to and activates presynaptic alpha-2 adrenoceptors located in the brain, thereby inhibiting the release of norepinephrine from synaptic vesicles. This leads to an inhibition of postsynaptic activation of adrenoceptors, which inhibits sympathetic activity, thereby leading to analgesia, sedation and anxiolysis. Dexmedetomidine hydrochloride is a medetomidine hydrochloride. It has a role as a sedative. It contains a dexmedetomidine. It is an enantiomer of a levomedetomidine hydrochloride. A imidazole derivative that is an agonist of ADRENERGIC ALPHA-2 RECEPTORS. It is closely-related to MEDETOMIDINE, which is the racemic form of this compound. |
| Purity | > 95% |
| Quantity | Milligrams-Grams |
| Synonyms | Dexmedetomidine Dexmedetomidine Hydrochloride Hydrochloride, Dexmedetomidine MPV 1440 MPV-1440 MPV1440 Precedex |
| PubChem Compound | 6918081 |
| Last Modified | Nov 11 2021 |
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